molecular formula C11H23N3O B7914101 1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone

1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone

Cat. No.: B7914101
M. Wt: 213.32 g/mol
InChI Key: GHEYYNJINYTZEO-NSHDSACASA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone is a chiral piperidine-based compound featuring an ethanone group at the 1-position and a substituted aminoethyl-ethylamine moiety at the 3-position of the piperidine ring. The (S)-configuration at the 3-position confers stereochemical specificity, which is critical for interactions in biological systems or materials science applications.

Properties

IUPAC Name

1-[(3S)-3-[2-aminoethyl(ethyl)amino]piperidin-1-yl]ethanone
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H23N3O/c1-3-13(8-6-12)11-5-4-7-14(9-11)10(2)15/h11H,3-9,12H2,1-2H3/t11-/m0/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GHEYYNJINYTZEO-NSHDSACASA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CCN)C1CCCN(C1)C(=O)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCN(CCN)[C@H]1CCCN(C1)C(=O)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H23N3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

213.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions: This compound can be synthesized through a multi-step process involving piperidine derivatives. The primary pathway includes the reaction between piperidine and ethylamine, followed by a subsequent modification to introduce the ethanone group. The synthesis requires specific conditions such as controlled temperature, pressure, and pH to yield a high-purity product.

Industrial Production Methods: In an industrial setting, the production of 1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone involves large-scale reactors and continuous processing techniques. These methods are optimized for efficiency and cost-effectiveness, ensuring a consistent supply of the compound for various applications.

Chemical Reactions Analysis

Types of Reactions: 1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone undergoes several types of reactions:

  • Oxidation: This compound can be oxidized to form various oxidized derivatives.

  • Reduction: It can be reduced to produce different amines and alcohols.

  • Substitution: Common in producing derivatives with functional group modifications.

Common Reagents and Conditions: Reagents like hydrogen peroxide, palladium catalysts, and sodium borohydride are frequently used in reactions involving this compound. Reactions are generally conducted under mild to moderate conditions to prevent degradation of the product.

Major Products: Major products formed from these reactions include amides, amines, and substituted ethanones, which are often precursors for more complex molecules in pharmaceutical and industrial chemistry.

Scientific Research Applications

Medicinal Chemistry

1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone has been explored for its role in the development of new therapeutic agents. Its structural features allow it to interact with various biological targets, making it a candidate for drug design.

Case Study: Anticancer Activity
Research has indicated that compounds similar to 1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone can inhibit the proliferation of cancer cells. For instance, studies on piperidine derivatives have shown promising results in targeting specific pathways involved in cancer cell growth, suggesting that this compound could be optimized for similar effects .

Neuropharmacology

The compound's piperidine core is associated with various neuropharmacological activities. It has potential applications in treating neurological disorders due to its ability to modulate neurotransmitter systems.

Case Study: Neurotransmitter Modulation
Research into piperidine derivatives has demonstrated their efficacy in enhancing neurotransmitter release and modulating receptor activity. Such properties could position 1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone as a candidate for developing treatments for conditions like depression or anxiety .

Antimicrobial Properties

Recent studies have highlighted the antimicrobial potential of compounds containing piperidine moieties. The ability of 1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone to act against various pathogens could be valuable in developing new antimicrobial agents.

Case Study: Antimicrobial Efficacy
In vitro assays have shown that similar compounds exhibit significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. This suggests that the compound could be further investigated for its potential as an antimicrobial agent .

Data Table: Summary of Applications

Application AreaPotential Use CasesRelevant Findings
Medicinal ChemistryAnticancer drug developmentInhibits cancer cell proliferation
NeuropharmacologyTreatment for neurological disordersModulates neurotransmitter systems
Antimicrobial ActivityDevelopment of new antimicrobial agentsActive against Gram-positive and Gram-negative bacteria

Mechanism of Action

The compound's effects are primarily mediated through its interaction with molecular targets such as enzymes and receptors. It modulates biochemical pathways by binding to active sites, influencing the activity of target molecules. The specific pathways involved vary depending on the context of its application.

Comparison with Similar Compounds

Structural Analogs

Key structural analogs and their distinguishing features are summarized below:

Compound Name Molecular Formula Molar Mass (g/mol) Key Substituents Stereochemistry CAS/Ref.
1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone (Target) C12H23N3O* ~225.3* Ethyl-ethylamine at 3-position (S)-configured Not provided
1-(2-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone C12H25N3O 227.35 Ethyl-ethylamine at 2-position Not specified 1353964-39-2
1-((S)-3-Methylamino-piperidin-1-yl)-ethanone C8H16N2O 156.23 Methylamine at 3-position (S)-configured 1353996-59-4
1-{3-[(2-Amino-ethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone C12H23N3O 225.33 Cyclopropyl-ethylamine at 3-position Not specified 1353944-64-5
1-[3-(2-Amino-ethoxymethyl)-piperidin-1-yl]-ethanone C10H20N2O2 200.28 Ethoxy-methylamine at 3-position Not specified 1353971-67-1

*Estimated based on analogs.

Key Observations:

Substituent Position and Stereochemistry : The target compound’s 3-position substituent and (S)-configuration distinguish it from analogs like the 2-position-substituted derivative (CAS 1353964-39-2) . Stereochemistry influences binding affinity in chiral environments, as seen in related (S)-configured piperidine derivatives .

Functional Group Modifications : Ethoxy-methylamine substituents (CAS 1353971-67-1) reduce basicity compared to primary amines, affecting pharmacokinetics .

Example Pathway:

Intermediate Formation: 2-Chloro-1-(3-aminopiperidin-1-yl)ethanone synthesis via chloroacetyl chloride and 3-aminopiperidine.

Amination : Reaction with N-ethylethylenediamine under basic conditions (e.g., DIPEA in NMP) .

Physicochemical Properties

Property Target Compound* 1-((S)-3-Methylamino-piperidin-1-yl)-ethanone 1-[3-(2-Amino-ethoxymethyl)-piperidin-1-yl]-ethanone
Molecular Weight ~225.3 156.23 200.28
LogP (Predicted) ~0.5 -0.2 -0.6
Hydrogen Bond Donors 2 1 1
Rotatable Bonds 6 2 4

*Estimated using computational tools (e.g., XLogP3 ).

Biological Activity

The compound 1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone (CAS No. 1354017-42-7) is a piperidine derivative notable for its potential biological activities. This article provides a comprehensive overview of its biological activity, including pharmacological effects, mechanisms of action, and relevant case studies.

PropertyValue
Molecular FormulaC12H23N3O
Molecular Weight225.33052 g/mol
CAS Number1354017-42-7
SynonymsEthanone, 1-[(3S)-3-[(2-aminoethyl)ethylamino]-1-piperidinyl]-

Pharmacological Effects

  • Antimicrobial Activity : Preliminary studies indicate that compounds with similar structures exhibit significant antimicrobial properties against various bacterial strains, including Escherichia coli and Staphylococcus aureus. This suggests that 1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone may also possess similar activity due to its structural analogies with known antimicrobial agents .
  • CNS Activity : Piperidine derivatives are often investigated for their neuroactive properties. Compounds like 1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone may interact with neurotransmitter systems, potentially influencing mood and cognitive functions. Research into related compounds has shown promise in treating conditions such as anxiety and depression .
  • Antiviral Potential : Some studies have explored the antiviral activities of piperidine derivatives against viruses like hepatitis C. The mechanisms often involve inhibition of viral replication or interference with viral entry into host cells .

The exact mechanisms through which 1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone exerts its biological effects are still under investigation. However, similar compounds have been shown to:

  • Inhibit Enzymatic Activity : Many piperidine derivatives act by inhibiting specific enzymes crucial for microbial survival or viral replication.
  • Modulate Receptor Activity : Interaction with neurotransmitter receptors could explain potential CNS effects, particularly through modulation of serotonin or dopamine pathways.

Study on Antimicrobial Activity

A study published in the Journal of Medicinal Chemistry evaluated various piperidine derivatives for their antimicrobial efficacy. It was found that certain structural modifications significantly enhanced activity against both Gram-positive and Gram-negative bacteria. This study serves as a basis for hypothesizing the potential efficacy of 1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone in similar applications .

CNS Activity Investigation

Research focusing on the CNS effects of piperidine derivatives highlighted their potential as anxiolytic agents. A specific derivative demonstrated significant reductions in anxiety-like behaviors in animal models, suggesting that 1-{(S)-3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone could be explored further for its neuropharmacological properties .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.